Cas no 57774-36-4 (4-(4-Chlorophenyl)benzonitrile)

4-(4-Chlorophenyl)benzonitrile is a biphenyl derivative featuring a chlorophenyl group and a benzonitrile moiety, making it a versatile intermediate in organic synthesis. Its rigid aromatic structure and polar nitrile group enhance reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular frameworks. The electron-withdrawing chlorine substituent further modulates electronic properties, improving selectivity in electrophilic substitutions. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. High purity and stability under standard conditions ensure consistent performance in synthetic applications.
4-(4-Chlorophenyl)benzonitrile structure
57774-36-4 structure
Product Name:4-(4-Chlorophenyl)benzonitrile
CAS No:57774-36-4
MF:C13H8ClN
MW:213.662322044373
MDL:MFCD05980153
CID:57187
PubChem ID:1394308
Update Time:2025-10-14

4-(4-Chlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4'-Chloro-[1,1'-biphenyl]-4-carbonitrile
    • 4-(4-chlorophenyl)benzonitrile
    • 4'-chloro[1,1'-biphenyl]-4-carbonitrile
    • 4'-CHLORO-4-CYANOBIPHENYL
    • 4-(4'-chlorophenyl)benzonitrile
    • 4'-chloro-(1,1'-biphenyl)-4-carbonitrile
    • 4'-chloro-biphenyl-4-carbonitrile
    • 4-cyano-4'-chlorobiphenyl
    • CS-0192392
    • MFCD05980153
    • AKOS002683481
    • DVLCPRBAOHXYIQ-UHFFFAOYSA-N
    • DTXSID50362746
    • E89814
    • 4-(4-chlorophenyl)benzenecarbonitrile
    • A831595
    • 57774-36-4
    • BB 0222994
    • BS-28921
    • FT-0654704
    • 4'-chlorobiphenyl-4-carbonitrile
    • SCHEMBL4446050
    • DB-412183
    • 4-(4-Chlorophenyl)benzonitrile
    • MDL： MFCD05980153
    • Inchi： 1S/C13H8ClN/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11/h1-8H
    • InChI Key： DVLCPRBAOHXYIQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 213.03500
  • Monoisotopic Mass: 213.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Density: 1.24
  • Boiling Point: 359.8°C at 760 mmHg
  • Flash Point: 156.4°C
  • Refractive Index: 1.628
  • PSA: 23.79000
  • LogP: 3.87868

4-(4-Chlorophenyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(4-Chlorophenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019107828-5g
4'-Chloro-[1,1'-biphenyl]-4-carbonitrile
 57774-36-4 95%
5g
 $497.04 2023-09-01
abcr
AB310485-1 g
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
1g
 €253.50 2023-04-26
abcr
AB310485-250 mg
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
250mg
 €143.80 2023-04-26
abcr
AB310485-500 mg
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
500mg
 €194.70 2023-04-26
abcr
AB310485-5 g
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
5g
 €776.60 2023-04-26
abcr
AB310485-10 g
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
10g
 €1287.00 2023-04-26
TRC
C428193-100mg
4-(4-Chlorophenyl)benzonitrile
 57774-36-4
100mg
 $81.00 2023-05-18
TRC
C428193-250mg
4-(4-Chlorophenyl)benzonitrile
 57774-36-4
250mg
 $155.00 2023-05-18
TRC
C428193-500mg
4-(4-Chlorophenyl)benzonitrile
 57774-36-4
500mg
 $236.00 2023-05-18
TRC
C428193-1g
4-(4-Chlorophenyl)benzonitrile
 57774-36-4
1g
 $333.00 2023-05-18

4-(4-Chlorophenyl)benzonitrile Production Method

4-(4-Chlorophenyl)benzonitrile Related Literature

Related Categories

57774-36-4 (4-(4-Chlorophenyl)benzonitrile) Related Products

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